Cas no 171507-42-9 (Benzenemethanamine, alpha-phenyl-, benzoate)

• Product Name: Benzenemethanamine, alpha-phenyl-, benzoate
• CAS No: 171507-42-9
• MF: C₂₀H₁₉NO₂
• MW: 305.370365381241
• CID: 905503
• Update Time: 2023-08-02

Benzenemethanamine, alpha-phenyl-, benzoate Chemical and Physical Properties

Names and Identifiers

• benzoic acid, diphenylmethanamine
• 1,1-diphenylmethanamine benzoate
• alpha-Phenylbenzenemethanamine benzoate
• Benzenemethanamine, alpha-phenyl-, benzoate
• benzoic acid; diphenylmethanamine

• Inchi： 1S/C13H13N.C7H6O2/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;8-7(9)6-4-2-1-3-5-6/h1-10,13H,14H2;1-5H,(H,8,9)
• InChI Key： DOQMECUKKWWDJV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)=O.NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 305.141579
• Monoisotopic Mass: 305.141579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: g/cm3
• Boiling Point: 301.1°C at 760 mmHg
• Flash Point: 141.8°C